Cas no 2105560-02-7 (methyl 3-amino-2-(isoquinolin-5-yl)propanoate)

• Product Name: methyl 3-amino-2-(isoquinolin-5-yl)propanoate
• CAS No: 2105560-02-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6160803
• PubChem ID: 165654135
• Update Time: 2025-06-08

methyl 3-amino-2-(isoquinolin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(isoquinolin-5-yl)propanoate
• 2105560-02-7
• EN300-1726993

• Inchi： 1S/C13H14N2O2/c1-17-13(16)12(7-14)11-4-2-3-9-8-15-6-5-10(9)11/h2-6,8,12H,7,14H2,1H3
• InChI Key： WEBURYPLEBOMPV-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1=CC=CC2C=NC=CC1=2)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-2-(isoquinolin-5-yl)propanoate

Introduction to Methyl 3-amino-2-(isoquinolin-5-yl)propanoate (CAS No. 2105560-02-7)

Methyl 3-amino-2-(isoquinolin-5-yl)propanoate, identified by its Chemical Abstracts Service (CAS) number 2105560-02-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino acid derivative with an isoquinoline moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural composition of Methyl 3-amino-2-(isoquinolin-5-yl)propanoate encompasses a propanoate ester group linked to an amino function, further substituted with an isoquinoline ring system at the second carbon position. This distinctive arrangement not only imparts a high degree of molecular complexity but also opens up diverse possibilities for chemical modifications and functionalization. The isoquinoline moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, suggests that this compound may exhibit interesting biological properties.

In recent years, there has been a growing interest in isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the role of isoquinoline-based compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The incorporation of an amino acid scaffold into the isoquinoline framework, as seen in Methyl 3-amino-2-(isoquinolin-5-yl)propanoate, may enhance its interaction with biological targets, thereby improving pharmacological activity.

The synthesis of Methyl 3-amino-2-(isoquinolin-5-yl)propanoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include condensation reactions, cyclization processes, and esterification steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the complex isoquinoline core efficiently. The development of novel synthetic routes for this compound is an active area of research, aiming to improve scalability and cost-effectiveness for potential industrial applications.

Beyond its synthetic significance, Methyl 3-amino-2-(isoquinolin-5-yl)propanoate holds promise as a building block for the development of novel therapeutic agents. The combination of pharmacophoric elements from both the amino acid and isoquinoline moieties suggests that derivatives of this compound may exhibit dual functionality, targeting multiple disease pathways simultaneously. This concept aligns with the current trend in drug design towards polypharmacological approaches, which often lead to more effective and less toxic treatments.

Recent computational studies have begun to unravel the potential binding modes of Methyl 3-amino-2-(isoquinolin-5-yl)propanoate with biological targets such as enzymes and receptors. Molecular docking simulations have revealed that this compound can interact with key residues in target proteins, suggesting its potential as an inhibitor or modulator. These findings provide valuable insights for the rational design of next-generation derivatives with enhanced binding affinity and selectivity.

The pharmacokinetic properties of Methyl 3-amino-2-(isoquinolin-5-yl)propanoate are also under investigation to assess its suitability for clinical development. Parameters such as solubility, stability, metabolic degradation pathways, and distribution within biological systems are critical factors that determine a compound's therapeutic potential. Preliminary studies indicate that modifications to the molecular structure can significantly influence these properties, offering opportunities to optimize drug-like characteristics.

In conclusion, Methyl 3-amino-2-(isoquinolin-5-yl)propanoate (CAS No. 2105560-02-7) represents a fascinating compound at the intersection of organic chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.